
Technical Support Center: Minimizing
Contamination in Trace Element Analysis with

Nitric Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Nitric acid

CAS No.: 7697-37-2

Cat. No.: B1203768

Get Quote

Welcome to the Technical Support Center for Trace Element Analysis. This guide is designed

for researchers, scientists, and drug development professionals to navigate the complexities of

minimizing elemental contamination when using nitric acid for sample preparation and

analysis. As experienced application scientists, we understand that achieving accurate and

reproducible results at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels is a significant

challenge. Contamination can arise from numerous, often overlooked, sources.[1][2] This

resource provides in-depth, field-proven insights and troubleshooting guidance to help you

maintain the integrity of your analyses.

Frequently Asked Questions (FAQs)
Here we address some of the most common questions our team encounters regarding

contamination control.

Q1: What are the primary sources of elemental
contamination in trace analysis?
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A1: Contamination can be introduced at virtually every step of the analytical workflow. The most

significant sources include the laboratory environment, the analyst, reagents, and the labware

used.[1][3]

Laboratory Environment: Airborne particulates, dust, and aerosols in the lab can settle into

samples.[3] To mitigate this, it is best to work in a clean environment, such as a Class 5

workbench or a laminar flow hood located within a Class 7 work area.[3]

Analyst: The analyst themselves can be a major source of contamination through hair, skin

cells, clothing fibers, and even exhaled breath.[1][3] Proper personal protective equipment

(PPE), such as powder-free nitrile gloves, low-lint lab coats, and hair nets, is crucial.[3][4]

Reagents: The purity of the reagents, especially water and nitric acid, is paramount. Water

should ideally have a resistivity of 18.2 MΩ·cm.[1] For nitric acid, the grade required

depends on the sensitivity of the analysis, ranging from "TraceMetal" grade for routine

applications to "Optima" or "Baseline" grade for ultra-trace analysis.[1][5][6][7][8]

Labware: All materials that come into contact with the sample are potential sources of

contamination. This includes pipette tips, sample tubes, digestion vessels, and storage

containers.[1][3] Leaching of elements from the container walls is a common issue.[9]

Q2: Why is the choice of nitric acid grade so critical?
A2: Nitric acid is used to digest samples and to stabilize elements in solution, preventing them

from adsorbing to container walls. However, different grades of nitric acid have vastly different

levels of trace metal impurities. Using a low-purity acid can introduce the very elements you are

trying to measure, leading to artificially high readings and inaccurate results. For highly

sensitive techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), using an

ultra-high purity acid is essential to achieve low detection limits.[6][10]

The following table provides a general comparison of typical impurity levels in different grades

of nitric acid. Note that specific concentrations can vary by manufacturer and lot.
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Nitric Acid Grade
Typical Impurity Level for
Many Elements

Primary Application

Reagent Grade ~1 ppm (1000 ppb)
General laboratory use, not

suitable for trace analysis

TraceMetal Grade ~1 ppb
Routine ICP-OES/ICP-MS

analysis

Optima/Baseline/Ultra-Pure

Grade
<10 ppt

High-sensitivity, ultra-trace

analysis by HR-ICP-MS

Q3: What type of labware material is best for trace
element analysis?
A3: Fluoropolymers, such as perfluoroalkoxy (PFA) and polytetrafluoroethylene (PTFE), are the

preferred materials for trace and ultra-trace metals analysis due to their high purity and

chemical inertness.[11] Glassware should be avoided as it can leach significant amounts of

contaminants like boron and silicon.[4] While polypropylene and polyethylene are cleaner than

glass, they are not as pure as fluoropolymers.[11] PFA is often considered the best choice for

heated applications, like microwave digestion, due to its high working temperature and low

levels of extractable metals.[11]

Q4: How can I be sure my cleaning procedures are
effective?
A4: The effectiveness of your cleaning protocol is validated by running procedural blanks. A

procedural blank is a "mock" sample, containing all the reagents used in your procedure (e.g.,

nitric acid, deionized water) and subjected to the entire sample preparation process, including

digestion.[3] The analysis of this blank should yield results below your method's limit of

detection (LOD). Consistently high blank values indicate a contamination issue in your cleaning

process, reagents, or handling.[12][13]

Troubleshooting Guides
This section provides a structured approach to identifying and resolving common contamination

issues.
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Issue 1: High Blank Values for Common Environmental
Elements (e.g., Al, Fe, Zn, Na, Ca)
High blank values for ubiquitous elements are a frequent challenge. This troubleshooting

workflow will help you systematically isolate the source of contamination.

High Blank Detected
(Al, Fe, Zn, Na, Ca)

Analyze Reagents:
1. High-Purity Water

2. Nitric Acid

Reagents ContaminatedHigh Signal

Reagents Clean

Low Signal

Source Identified

Action:
Replace Reagents

Evaluate Labware:
1. Run Leach Test

2. Review Cleaning Protocol
Labware ContaminatedHigh Signal in Leachate

Labware Clean

Low Signal in Leachate

Action:
Intensify Cleaning or

Replace Labware

Assess Environment:
1. Check HEPA Filter Status

2. Evaluate Analyst's Technique (PPE)

Action:
Improve PPE Usage or
Service Clean Bench

Click to download full resolution via product page

Caption: Troubleshooting workflow for high blank values of common elements.

Causality: The logical progression starts with the simplest and most common sources

(reagents) and moves to more complex ones (environment). This systematic approach

prevents unnecessary and time-consuming cleaning of labware if the issue is with the acid

itself.

Issue 2: Memory Effects and Sample Carryover
Memory effects occur when traces of a highly concentrated sample remain in the sample

introduction system (e.g., tubing, spray chamber, torch) and contaminate subsequent, lower

concentration samples.[1][12]

Symptoms: You may observe gradually decreasing results when analyzing a blank or low-

level sample immediately after a high-concentration sample.[12] Certain elements like

Mercury (Hg) and Molybdenum (Mo) are particularly prone to this.[1]
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Troubleshooting Steps:

Increase Rinse Time: The simplest solution is to increase the duration of the rinse between

samples.[1]

Optimize Rinse Solution: A standard rinse solution is typically 2-5% nitric acid. For

"sticky" elements, a mixed rinse solution containing both nitric and hydrochloric acids can

be more effective.[1] For severe mercury carryover, adding a complexing agent like gold

(Au) to all solutions (blanks, standards, and samples) can help stabilize Hg and improve

washout.[1]

Check for Contaminated Components: If the problem persists, the autosampler probe,

tubing, or spray chamber may be contaminated.[14] These components should be

thoroughly cleaned or replaced.

Issue 3: Inconsistent or Erratic Results
Inconsistent results, where replicate analyses of the same sample do not agree, can be

particularly frustrating.

Potential Causes & Solutions:

Inhomogeneous Sample: Ensure the sample is well-mixed before taking an aliquot.

Contamination from Pipette Tips: Pipette tips can be a source of contamination.[1] To

check this, dispense your blank solution through a new tip into a clean tube and analyze it.

Some labs pre-rinse tips with dilute nitric acid before use with samples.[1][3]

Analyst-Introduced Contamination: Review handling procedures. Ensure gloves are

changed frequently and that there is no leaning over open sample tubes.[3][4]

Instrument Instability: Check the instrument's performance. A noisy baseline or poor

precision on internal standards can indicate an issue with the plasma, nebulizer, or

detector.[12]

Key Experimental Protocols
Adherence to rigorous protocols is the cornerstone of preventing contamination.
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Protocol 1: Acid Cleaning of Fluoropolymer (PFA/PTFE)
Labware
This protocol is designed for cleaning new labware or for routine cleaning between uses.

Initial Rinse: Thoroughly rinse the labware with high-purity (18.2 MΩ·cm) deionized water.

Detergent Wash (Optional, for new or heavily soiled items): Wash with a phosphate-free

laboratory detergent. Rinse thoroughly with deionized water to remove all traces of

detergent.[15]

Acid Leaching Bath: Submerge the labware in a bath of 10-20% trace-metal grade nitric
acid.[3][15] For heavily contaminated items or for ultra-trace applications, a heated acid bath

or a longer soaking time (at least 24 hours) is recommended.[11][16]

Final Rinse: Remove the labware from the acid bath and rinse copiously with high-purity

deionized water (at least 4-5 times).[15]

Drying: Air dry the labware in a clean, dust-free environment, such as a laminar flow hood.

Do not use paper or cloth towels to dry, as they can introduce contamination.[3]

Storage: Store the clean labware in a sealed container or covered to prevent airborne

contamination.
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Caption: Step-by-step labware acid cleaning workflow.

Protocol 2: Preparation of a Procedural Blank
A procedural blank should be included with every batch of samples to monitor for

contamination.

Gather Materials: Use a clean digestion vessel and all other labware that will be used for the

actual samples.

Add Reagents: Add the same volumes of high-purity nitric acid and any other reagents

(e.g., hydrogen peroxide, hydrochloric acid) to the vessel as you would for a sample.
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Digestion: Subject the procedural blank to the exact same digestion procedure (e.g., heating

block, microwave digestion) as the samples.

Dilution: After digestion, dilute the blank to the final volume using high-purity deionized water,

just as you would for the samples.

Analysis: Analyze the procedural blank alongside the samples. The results should be below

the method detection limit.

Conclusion
Achieving reliable trace element analysis is a meticulous process where attention to detail is

paramount. By understanding the potential sources of contamination and implementing

rigorous control strategies, from the purity of your nitric acid to the cleanliness of your labware,

you can build a self-validating system that ensures the trustworthiness of your results. This

guide provides a foundation for developing robust laboratory practices. For further detailed

methodologies, always refer to standards published by organizations such as ASTM

International and guidance from institutions like the National Institute of Standards and

Technology (NIST).[17][18][19][20][21][22][23][24]
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